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Compound of Interest

Compound Name: ALV1

Cat. No.: B10830185 Get Quote

This technical guide provides a comprehensive overview of the selectivity profile of ALV1, a

potent molecular glue degrader. ALV1 induces the degradation of the Ikaros family of zinc

finger transcription factors, Ikaros (IKZF1) and Helios (IKZF2), by redirecting the substrate

specificity of the E3 ubiquitin ligase Cereblon (CRBN). This document is intended for

researchers, scientists, and drug development professionals interested in the detailed

characterization of ALV1.

Data Presentation
The selectivity of ALV1 was characterized through unbiased, quantitative mass spectrometry-

based proteomics in Jurkat cells. The following tables summarize the degradation data for key

proteins upon treatment with ALV1.

Table 1: Degradation of Ikaros Family Proteins by ALV1
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Protein Gene Function
Degradation by
ALV1

Ikaros IKZF1
Lymphoid

development
Potent

Helios IKZF2
Regulatory T cell

function
Potent

Aiolos IKZF3 B-cell development Potent

Eos IKZF4
Regulatory T cell

function
Potent

Table 2: Other Significantly Degraded Proteins by ALV1

Protein Gene Putative Function

Zinc finger protein 692 ZNF692 Transcription factor

Zinc finger protein 653 ZNF653 Transcription factor

Note: The quantitative values for protein degradation (e.g., DC50, Dmax) are typically found in

the supplementary materials of the primary research publication and are summarized here

qualitatively.

Signaling Pathway and Mechanism of Action
ALV1 functions as a molecular glue to induce the degradation of its target proteins. The

proposed mechanism of action is depicted in the following signaling pathway diagram.
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Mechanism of ALV1-induced protein degradation.

Experimental Protocols
The following are detailed methodologies for key experiments used to characterize the

selectivity profile of ALV1. These protocols are based on standard techniques employed in the

field of targeted protein degradation.

Global Proteomics for Selectivity Profiling
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This protocol outlines the workflow for identifying and quantifying protein degradation events in

response to ALV1 treatment.

Experimental Workflow Diagram:

To cite this document: BenchChem. [Selectivity Profile of ALV1: An In-depth Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830185#exploring-the-selectivity-profile-of-alv1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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